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Compound of Interest

Compound Name: MF 5137

Cat. No.: B15565615

This guide provides immediate, essential safety protocols and logistical information for handling
MF 5137, also known as N-dodecylphosphonic acid (CAS 5137-70-2). The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals.

Chemical Identifier: N-dodecylphosphonic acid CAS Number: 5137-70-2

Immediate Safety Concerns

N-dodecylphosphonic acid is classified by some suppliers as causing severe skin burns and
eye damage.[1][2] It may also be corrosive to metals.[1] Due to conflicting classifications across
suppliers, with some labeling it as non-hazardous, it is imperative to handle this chemical with a
high degree of caution, adhering to the more stringent safety protocols outlined below.

Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory to prevent contact and exposure.
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Protection Type Specific Recommendations

) Chemical safety goggles or a face shield are
Eye/Face Protection ]
required. Contact lenses should not be worn.[2]

_ Neoprene or nitrile rubber gloves should be
Hand Protection
worn.[2]

Wear suitable protective clothing, such as a lab

Skin and Body .
coat.

Resnirat In case of dust formation, use a NIOSH-certified
espiratory . .
dust and mist respirator.

Handling and Storage Procedures

Safe Handling:

Avoid contact with skin and eyes.

Do not breathe in dust.

Ensure adequate ventilation, using local exhaust or general room ventilation to minimize dust

exposure.

Wash hands thoroughly after handling.

Storage:

o Keep the container tightly closed in a dry, well-ventilated area.
o Store away from heat sources.

 Recommended storage temperature is between 2-8°C.

Emergency and First Aid Measures
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Exposure Route First Aid Procedure

Move the victim to fresh air. If breathing is
Inhalation difficult, provide artificial respiration. Seek

immediate medical attention.

Immediately remove all contaminated clothing.
Skin Contact Rinse the affected skin area with plenty of water

and soap. Seek medical attention.

Rinse cautiously with plenty of water for at least

15 minutes, also under the eyelids. Remove
Eye Contact contact lenses if present and easy to do so.

Continue rinsing and seek immediate medical

attention.

Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.

Spillage and Disposal Plan

Spill Containment:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Avoid dust formation.

Sweep or shovel the spilled solid material into a suitable, closed container for disposal.

Waste Disposal:

» Dispose of the chemical and its container at an approved waste disposal plant.

e Do not let the product enter drains.
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o Contaminated packaging should be disposed of as an unused product.

Physical and Chemical Properties

Property Value

Molecular Formula C12H2703P

Molecular Weight 250.31 g/mol
Appearance White, crystalline solid
Melting Point 81-83°C

Solubility Sparingly soluble in water

Workflow for Handling MF 5137
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Safe Handling Workflow for MF 5137
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Caption: A flowchart outlining the key steps for safely handling MF 5137, from preparation to
disposal.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15565615?utm_src=pdf-body-img
https://www.benchchem.com/product/b15565615?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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